1,2-Dimethyl-4-phenyl-1H-pyrrole

• IUPAC Name: 1,2-dimethyl-4-phenylpyrrole
• InChI: InChI=1S/C12H13N/c1-10-8-12(9-13(10)2)11-6-4-3-5-7-11/h3-9H,1-2H3
• InChI Key: ZTZCGMMFRYOVLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN1C)C2=CC=CC=C2
• Molecular Formula: C12H13N
• Molecular Weight: 171.24 g/mol
• CAS RN: 52266-24-7

Description

1,2-Dimethyl-4-phenyl-1H-pyrrole is a useful research compound. Its molecular formula is C12H13N and its molecular weight is 171.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 1,5-dimethyl-3-phenyl-pyrrole-2,4-dicarboxylic acid (60 g, 0.23 mol) and 2-aminoethanol (300 mL) was heated to 175° C. under a nitrogen atmosphere for 30 min. The mixture was allowed to cool to room temperature, diluted with water (100 mL) and extracted with ethyl acetate (2×100 mL). The combined organic layers were washed successively with water (3×100 mL) and brine (2×100 mL), dried over anhydrous sodium sulfate and concentrated in vacuo at a temperature below 40° C. to afford the crude product. Flash column chromatography over neutral alumina using 5% ethyl acetate in petroleum ether as eluent afforded 1,2-dimethyl-4-phenyl-pyrrole (30.5 g, 78%) as a white solid.